Cas no 1499670-99-3 (3-(3-Methylpyrazin-2-yl)butanoic acid)

• Product Name: 3-(3-Methylpyrazin-2-yl)butanoic acid
• CAS No: 1499670-99-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5765667
• PubChem ID: 82600538
• Update Time: 2025-06-20

3-(3-Methylpyrazin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1867688
• 3-(3-methylpyrazin-2-yl)butanoic acid
• 1499670-99-3
• 3-(3-Methylpyrazin-2-yl)butanoic acid

• Inchi： 1S/C9H12N2O2/c1-6(5-8(12)13)9-7(2)10-3-4-11-9/h3-4,6H,5H2,1-2H3,(H,12,13)
• InChI Key： IUMRKXLAORFUSP-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C(C)=NC=CN=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.1Ų